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Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570 Get Quote

A Comprehensive Technical Guide to 2-Bromo-
4'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Bromo-4'-fluoroacetophenone, a key intermediate in organic synthesis. The information is

curated for professionals in research and development, particularly in the pharmaceutical and

agrochemical sectors.

Chemical Identity and Structure
2-Bromo-4'-fluoroacetophenone, also known as ω-Bromo-4-fluoroacetophenone or 4-

Fluorophenacyl bromide, is an organohalogen compound.[1][2][3] Its chemical structure

consists of an acetophenone core where the methyl group is substituted with a bromine atom,

and the phenyl ring is substituted with a fluorine atom at the para-position.

Molecular Structure:

IUPAC Name: 2-bromo-1-(4-fluorophenyl)ethan-1-one[4][5]

CAS Number: 403-29-2[1][2][3][4][6][7][8][9][10][11]

Molecular Formula: C₈H₆BrFO[1][2][4][5][6][8][10][12]
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Physical Properties
The physical characteristics of 2-Bromo-4'-fluoroacetophenone are summarized in the table

below. It is typically a solid at room temperature, appearing as white to beige or light grey-

green crystalline powder or flakes.[1][6][7][9]

Property Value Source

Molecular Weight 217.04 g/mol [2][5][6][12]

Appearance
White to brownish-yellow to

light grey powder or flakes
[1][6][10]

Melting Point 46 - 50 °C [2][3][6][7][9]

Boiling Point 150 °C at 12 mmHg [2][6][7]

Flash Point >110 °C (>230 °F) [6][7][10]

Solubility

Soluble in methanol and

chloroform. Sparingly soluble

in water.

[1][6][10][13]

Density ~1.57 g/cm³ (rough estimate) [6][10]

Refractive Index ~1.545 (estimate) [6][10]

Chemical Properties and Reactivity
The chemical behavior of 2-Bromo-4'-fluoroacetophenone is largely dictated by the interplay

of its three functional groups: the ketone, the bromine atom, and the fluorine atom.
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Property Description Source

Reactivity

Highly versatile building block

in organic synthesis. The

bromine atom is an excellent

leaving group, making it

susceptible to nucleophilic

substitution reactions. The

fluorine atom, being highly

electronegative, influences the

electron distribution in the

aromatic ring and the carbonyl

group.

[14][15]

Stability

Stable under recommended

storage conditions. Should be

kept in a dry place in a tightly

closed container.

[7]

Storage
Store in an inert atmosphere at

2-8°C. Keep refrigerated.
[6][7][10]

Hazards

Corrosive. Causes severe skin

burns and eye damage.

Lachrymatory.

[6][7][9][10]

The presence of both bromine and fluorine atoms makes this compound a highly versatile

intermediate.[14][15] The bromine atom serves as an effective leaving group, which is

fundamental for nucleophilic substitution reactions, allowing for the introduction of diverse

functional groups.[14][15] The fluorine atom, due to its high electronegativity, exerts a strong

electron-withdrawing inductive effect.[15] This modulates the reactivity of the aromatic ring and

the adjacent carbonyl carbon, often enhancing the selectivity of chemical reactions.[14][15]
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Start:
4-fluoroacetophenone

NH4Br, Oxone in Methanol

Stir at Room Temperature
(Monitor by TLC)

Quench with
Aqueous Sodium Thiosulfate

Extract with
Ethyl Acetate (3x)

Combine Organic Layers,
Wash with Water,
Dry over Na2SO4

Filter and Concentrate
in vacuo

Purify by Silica Gel
Column Chromatography

End:
Pure 2-Bromo-4'-fluoroacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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